2,3-dichloro-5-(chloromethyl)thiophene
Overview
Description
2,3-dichloro-5-(chloromethyl)thiophene is a useful research compound. Its molecular formula is C5H3Cl3S and its molecular weight is 201.5 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dichloro-5-(chloromethyl)thiophene involves the chlorination of 2,3-dichlorothiophene followed by the introduction of a chloromethyl group.", "Starting Materials": [ "2,3-dichlorothiophene", "Chlorine gas", "Methanol", "Sodium hydroxide", "Methyl chloride" ], "Reaction": [ "Chlorination of 2,3-dichlorothiophene using chlorine gas in the presence of a catalyst such as iron or aluminum chloride to yield 2,3,5-trichlorothiophene.", "Reduction of 2,3,5-trichlorothiophene using sodium hydroxide and methanol to yield 2,3-dichlorothiophene.", "Introduction of a chloromethyl group to 2,3-dichlorothiophene using methyl chloride and a Lewis acid catalyst such as zinc chloride or aluminum chloride to yield 2,3-dichloro-5-(chloromethyl)thiophene." ] } | |
CAS No. |
122065-05-8 |
Molecular Formula |
C5H3Cl3S |
Molecular Weight |
201.5 g/mol |
IUPAC Name |
2,3-dichloro-5-(chloromethyl)thiophene |
InChI |
InChI=1S/C5H3Cl3S/c6-2-3-1-4(7)5(8)9-3/h1H,2H2 |
InChI Key |
MBQVOLQRHGGHHE-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(SC(=C1Cl)Cl)CCl |
Purity |
95 |
Origin of Product |
United States |
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